N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide

• IUPAC Name: N-[(1-methylpiperidin-3-yl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide
• InChI: InChI=1S/C23H28N4O/c1-26-14-7-10-19(16-26)17-27(15-13-18-8-3-2-4-9-18)23(28)22-20-11-5-6-12-21(20)24-25-22/h2-6,8-9,11-12,19H,7,10,13-17H2,1H3,(H,24,25)
• InChI Key: FPCRIKFABVMFJU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CN(CCC2=CC=CC=C2)C(=O)C3=NNC4=CC=CC=C43
• Molecular Formula: C23H28N4O
• Molecular Weight: 376.5 g/mol

Description

N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide, also known as MPIC, is a synthetic compound that belongs to the class of indazole carboxamides. It has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide is not fully understood. However, it has been suggested that it acts as a modulator of the endocannabinoid system. This compound has been found to bind to the CB1 and CB2 receptors, which are involved in regulating various physiological processes such as pain, inflammation, and appetite.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to reduce inflammation and pain in animal models. Additionally, this compound has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide in lab experiments is its potential therapeutic applications. This compound has been found to exhibit various pharmacological properties, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide. One area of interest is its potential use in treating neurodegenerative diseases. Further studies are needed to understand the mechanism of action of this compound and its effects on cognitive function in animal models of Alzheimer's and Parkinson's. Additionally, more research is needed to determine the safety and efficacy of this compound in humans. Finally, the development of more efficient synthesis methods for this compound could lead to its wider use in research and drug development.

Synthesis Methods

The synthesis method of N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide involves the condensation of 1-methyl-3-piperidinemethanol and 2-phenylethyl isocyanide with 3-carboxyindazole in the presence of a base. The resulting product is then purified by column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)-1H-indazole-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and analgesic properties. This compound has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.